N-(1-Naphthyl)ethylenediamine dihydrochloride
N-(1-Naphthyl)ethylenediamine dihydrochloride
Acts as a coupling agent for the spectrophotometric determination of aromatic amines, aminophenols, phenylenediamines, dinitroanilines, chloroanilines, thiols and sulfonamides. Also used in the quantitative analysis of nitrate and nitrite in water samples by colorimetry.
N-(1-naphthyl)ethylenediamine dihydrochloride is an ethylenediamine dihydrochloride compound having an N-(1-naphthyl) substituent. It contains a N-(1-naphthyl)ethylenediamine.
N-(1-naphthyl)ethylenediamine dihydrochloride is an ethylenediamine dihydrochloride compound having an N-(1-naphthyl) substituent. It contains a N-(1-naphthyl)ethylenediamine.
Brand Name:
Vulcanchem
CAS No.:
1465-25-4
VCID:
VC20951753
InChI:
InChI=1S/C12H14N2.ClH/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12;/h1-7,14H,8-9,13H2;1H
SMILES:
C1=CC=C2C(=C1)C=CC=C2NCCN.Cl.Cl
Molecular Formula:
C12H15ClN2
Molecular Weight:
222.71 g/mol
N-(1-Naphthyl)ethylenediamine dihydrochloride
CAS No.: 1465-25-4
Cat. No.: VC20951753
Molecular Formula: C12H15ClN2
Molecular Weight: 222.71 g/mol
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Specification
| Description | Acts as a coupling agent for the spectrophotometric determination of aromatic amines, aminophenols, phenylenediamines, dinitroanilines, chloroanilines, thiols and sulfonamides. Also used in the quantitative analysis of nitrate and nitrite in water samples by colorimetry. N-(1-naphthyl)ethylenediamine dihydrochloride is an ethylenediamine dihydrochloride compound having an N-(1-naphthyl) substituent. It contains a N-(1-naphthyl)ethylenediamine. |
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| CAS No. | 1465-25-4 |
| Molecular Formula | C12H15ClN2 |
| Molecular Weight | 222.71 g/mol |
| IUPAC Name | N'-naphthalen-1-ylethane-1,2-diamine;hydrochloride |
| Standard InChI | InChI=1S/C12H14N2.ClH/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12;/h1-7,14H,8-9,13H2;1H |
| Standard InChI Key | WZRRZVUZWWMSKH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2NCCN.Cl.Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2NCCN.Cl |
| Colorform | LONG HEXAGONAL PRISMS |
| Melting Point | 370 to 374 °F (NTP, 1992) 188-190 °C |
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